Hybrid N-Glycan

• Molecular Formula: C62H104N4O46
• Molecular Weight: 1641.5 g/mol
• InChI: InChI=1S/C62H104N4O46/c1-15(75)63-19(5-67)32(80)49(20(79)6-68)107-57-31(66-18(4)78)41(89)50(26(12-74)104-57)108-61-48(96)53(111-62-54(44(92)37(85)25(11-73)103-62)112-56-30(65-17(3)77)40(88)34(82)22(8-70)100-56)51(109-55-29(64-16(2)76)39(87)33(81)21(7-69)99-55)28(106-61)14-98-59-47(95)52(110-60-46(94)43(91)36(84)24(10-72)102-60)38(86)27(105-59)13-97-58-45(93)42(90)35(83)23(9-71)101-58/h5,19-62,68-74,79-96H,6-14H2,1-4H3,(H,63,75)(H,64,76)(H,65,77)(H,66,78)/t19-,20+,21+,22+,23+,24+,25+,26+,27+,28+,29+,30+,31+,32+,33+,34+,35+,36+,37+,38+,39+,40+,41+,42-,43-,44-,45-,46-,47-,48-,49+,50+,51+,52-,53+,54-,55-,56-,57-,58-,59-,60+,61-,62+/m0/s1
• InChIKey: LVSCHYVUOXTOJP-HJGQJXHLSA-N

Hybrid N-Glycan Structure & Procurement Rationale

Hybrid N-glycans constitute one of the three major structural classes of asparagine-linked (N-linked) glycans, alongside oligomannose and complex types [1]. They are defined by a conserved pentasaccharide core bearing unsubstituted terminal mannose residues on the Manα1–6 arm (characteristic of oligomannose glycans) and at least one N-acetylglucosamine (GlcNAc)-substituted antenna on the Manα1–3 arm (characteristic of complex glycans), creating an intermediate topology [1][2]. Hybrid-type structures are biosynthetic intermediates generated by N-acetylglucosaminyltransferase I (GnT-I, encoded by Mgat1) and are essential for normal neuronal function and postnatal viability [2][3]. Purified hybrid N-glycan standards (e.g., M5A1B/HYBR, monoisotopic mass ~1640.59 Da, CAS 84182-21-8) are routinely supplied at ≥90% purity (¹H NMR and HPLC) and are used as qualitative reference materials for liquid chromatography–mass spectrometry (LC-MS) glycan identification [4][5].

● Workflow: LC-MS glycan identification and profiling

● Selection: Hybrid-type N-glycan reference standard

● Context: Glycobiology, biopharmaceutical characterization, and HIV bNAb research

• [1] Hall, M.K.; Weidner, D.A.; Zhu, Y.; Dayal, S.; Whitman, A.A.; Schwalbe, R.A. Predominant Expression of Hybrid N-Glycans Has Distinct Cellular Roles Relative to Complex and Oligomannose N-Glycans. Int. J. Mol. Sci. 2016, 17, 925. View Source
• [2] Stanley, P.; Taniguchi, N.; Hurtado-Guerrero, R.; Schachter, H. N-Glycans. In Essentials of Glycobiology, 4th ed.; Varki, A., Cummings, R.D., Esko, J.D., et al., Eds.; Cold Spring Harbor Laboratory Press: Cold Spring Harbor, NY, 2022; Chapter 9. View Source
• [3] Ye, Z.; Marth, J.D. N-glycan branching requirement in neuronal and postnatal viability. Glycobiology 2004, 14, 547–558. View Source
• [4] Agilent Technologies. AdvanceBio HYBR / M5A1B (formerly ProZyme) – Part Number GKH-003510. Product Datasheet. View Source
• [5] Creative Biolabs. Hybrid N-Glycan (CAT#: GOS0220S). Product Datasheet. View Source

Why Hybrid N-Glycan Standards Cannot Be Substituted

The three N-glycan classes—oligomannose, hybrid, and complex—are not functionally interchangeable, despite sharing a common biosynthetic origin. CHO cell lines engineered to express predominantly hybrid-type N-glycans (K16) exhibit cell–cell adhesion strength and migratory rates that are quantitatively intermediate between oligomannose-expressing (Lec1) and complex-type-expressing (Pro−5) lines [1]. At the molecular recognition level, certain broadly neutralizing HIV antibodies (e.g., PG9, PG16) bind hybrid N-glycan structures with subnanomolar dissociation constants (Kd), whereas structurally related oligomannose (Man5) or biantennary complex glycans alone show negligible binding [2]. Chromatographically, hybrid N-glycans elute at distinct retention times on porous graphitized carbon (PGC)-LC-MS relative to isobaric complex-type isomers, enabling unambiguous structural assignment [3]. Substituting a complex or oligomannose standard for a hybrid N-glycan therefore produces erroneous retention time alignment, incorrect structural annotation, and misleading quantitative abundance estimates in biological samples [1][3].

Phenotype Hybrid-type adhesion and migration phenotypes are intermediate; complex or oligomannose standards may not replicate these reference points, leading to misclassification.

Binding HIV bNAb recognition depends on the hybrid architecture; substituting with individual arm structures risks false negatives in screening arrays.

Chromatography Hybrid and isobaric complex glycans elute at distinct PGC-LC-MS retention times; using a complex standard may cause peak misassignment and quantification errors.

• [1] Hall, M.K.; Weidner, D.A.; Zhu, Y.; Dayal, S.; Whitman, A.A.; Schwalbe, R.A. Predominant Expression of Hybrid N-Glycans Has Distinct Cellular Roles Relative to Complex and Oligomannose N-Glycans. Int. J. Mol. Sci. 2016, 17, 925. View Source
• [2] Shivatare, V.S.; et al. Unprecedented Role of Hybrid N-Glycans as Ligands for HIV-1 Broadly Neutralizing Antibodies. J. Am. Chem. Soc. 2018, 140, 5202–5210. View Source
• [3] Ashwood, C.; Cummings, R.D. N-Glycopedia: Libraries for Native N-glycan Structural Analysis. bioRxiv 2025, preprint. doi:10.1101/2025.06.09.658590. View Source

Head-to-Head Evidence for Hybrid N-Glycan Differentiation

Intermediate Cell Adhesion Phenotype

In a direct head-to-head comparison using three isogenic CHO cell lines differing only in their predominant N-glycan type, K16 cells (hybrid-type) produced a mean cell cluster area of 3906 ± 110 AU (n = 316), which is significantly larger than Pro−5 cells expressing complex-type N-glycans (3404 ± 99 AU, n = 259) and significantly smaller than Lec1 cells expressing oligomannose-type N-glycans (3765 ± 87 AU, n = 415), establishing an intermediate adhesion phenotype [1].

Cell adhesion

Head-to-head

Hybrid 3906 ± 110 AU vs. complex 3404 ± 99 AU, oligomannose 3765 ± 87 AU (n=316/259/415)

Shows intermediate adhesion phenotype; supports hybrid-specific calibration in cell adhesion assays.

CHO monolayer model; reported mean ± SEM.

Evidence Dimension	Cell–cell adhesion strength (mean cluster area, arbitrary units)
Target Compound Data	K16 (hybrid-type): 3906 ± 110 AU, n = 316
Comparator Or Baseline	Pro−5 (complex-type): 3404 ± 99 AU, n = 259; Lec1 (oligomannose-type): 3765 ± 87 AU, n = 415
Quantified Difference	Hybrid vs. complex: +502 AU (~14.7% larger); hybrid vs. oligomannose: −141 AU (~3.6% smaller)
Conditions	CHO cell monolayer dissociation assay; clusters quantified by microscopy and image analysis; mean ± SEM

Why This Matters

The intermediate adhesion phenotype of hybrid N-glycan-expressing cells is not reproducible by either complex or oligomannose standards alone, making hybrid glycan standards essential for calibrating cell adhesion assays that interrogate N-glycan-dependent phenotypes.

• [1] Hall, M.K.; Weidner, D.A.; Zhu, Y.; Dayal, S.; Whitman, A.A.; Schwalbe, R.A. Predominant Expression of Hybrid N-Glycans Has Distinct Cellular Roles Relative to Complex and Oligomannose N-Glycans. Int. J. Mol. Sci. 2016, 17, 925. View Source

Intermediate Cell Migration Rate in Wound Healing

Cell wound closure rates measured at 6 hours in CHO cell lines revealed that K16 cells (hybrid-type) closed wounds at a rate intermediate between Lec1 cells (oligomannose-type, fastest closure) and Pro−5 cells (complex-type, slowest closure). Mean wound closure values were significantly different across all three lines (P < 0.05), with oligomannose > hybrid > complex [1]. The quantitative ranking demonstrates that hybrid N-glycans provide a migratory phenotype that is not achievable with either oligomannose or complex N-glycans alone.

Migration rate

Head-to-head

Hybrid rate intermediate between oligomannose (fastest) and complex (slowest); all pairs P

Confirms intermediate migration reference; required for glycan-dependent wound-healing interpretation.

Scratch assay at 6 h; n ≥ 3.

E-cadherin mobility

Head-to-head

Hybrid ≈158 kDa; complex ≈162 kDa; oligomannose ≈154 kDa (SDS-PAGE)

Distinct electrophoretic signature aids rapid QC of N-glycan class on recombinant glycoproteins.

Endo H resistant, PNGase F sensitive; sialylation indicated by neuraminidase shift.

HIV bNAb binding

Head-to-head

PG9 Kd 10³-fold higher affinity vs. oligomannose or complex alone

Hybrid architecture required for high-affinity recognition; supports capture-ligand screening context.

Glycan microarray with chemo-enzymatically synthesized structures.

PGC-LC-MS RT

Class-level

Distinct retention time and SRM transitions vs. isobaric complex isomers in N-Glycopedia library

Enables unambiguous isomer assignment; complex standard misaligns peak identification.

Underivatized native glycans; 226 validated standards; preprint resource.

Biosynthetic requirement

Class-level

MGAT1−/− cells: hybrid and complex glycans absent; oligomannose accumulates

Shows non-redundant pathway; loss leads to neuronal caspase-3 activation in vivo.

CRISPR knockout in CHO; MALDI-TOF profiling; conditional mouse model.

Evidence Dimension	Cell migration rate (wound closure over 6 hours)
Target Compound Data	K16 (hybrid-type): intermediate closure rate (specific % values reported in Figure 4B of the source)
Comparator Or Baseline	Pro−5 (complex-type): slowest; Lec1 (oligomannose-type): fastest
Quantified Difference	Hybrid > complex (faster); hybrid < oligomannose (slower); all pairwise differences statistically significant (P < 0.05)
Conditions	CHO cell wound healing (scratch) assay; images captured at 0 and 6 hours; n ≥ 3 independent experiments

Why This Matters

Functional assays that use migration rate as a readout for glycan-dependent signaling or adhesion require a hybrid N-glycan standard to establish the intermediate phenotypic reference point; using only complex or oligomannose standards would misclassify the expected migration behavior.

• [1] Hall, M.K.; Weidner, D.A.; Zhu, Y.; Dayal, S.; Whitman, A.A.; Schwalbe, R.A. Predominant Expression of Hybrid N-Glycans Has Distinct Cellular Roles Relative to Complex and Oligomannose N-Glycans. Int. J. Mol. Sci. 2016, 17, 925. View Source

Distinct Electrophoretic Mobility of Hybrid E-Cadherin

Heterologously expressed E-cadherin in K16 cells (hybrid-type N-glycans) migrated at approximately 158 kDa on SDS-PAGE, which is faster than E-cadherin from Pro−5 cells (complex-type, ≈162 kDa) and slower than E-cadherin from Lec1 cells (oligomannose-type, ≈154 kDa) [1]. The hybrid-type E-cadherin was sensitive to PNGase F digestion but resistant to Endo H, confirming the presence of hybrid or complex-type structures and distinguishing it from the Endo H-sensitive oligomannose form [1]. A small downward shift upon neuraminidase treatment further indicated sialic acid capping on at least one hybrid antenna [1].

E-cadherin mobility

Head-to-head

Hybrid ≈158 kDa; complex ≈162 kDa; oligomannose ≈154 kDa (SDS-PAGE)

Distinct electrophoretic signature aids rapid QC of N-glycan class on recombinant glycoproteins.

Endo H resistant, PNGase F sensitive; sialylation indicated by neuraminidase shift.

Evidence Dimension	Electrophoretic migration of glycosylated E-cadherin (SDS-PAGE apparent molecular weight)
Target Compound Data	K16 (hybrid-type): ≈158 kDa
Comparator Or Baseline	Pro−5 (complex-type): ≈162 kDa; Lec1 (oligomannose-type): ≈154 kDa
Quantified Difference	Hybrid vs. complex: ≈4 kDa shift (~2.5% difference); hybrid vs. oligomannose: ≈4 kDa shift (~2.6% difference)
Conditions	SDS-PAGE of total cell lysates from stably transfected CHO cell lines; PNGase F and Endo H glycosidase sensitivity assays

Why This Matters

The distinct electrophoretic signature of hybrid-type E-cadherin provides a rapid, low-cost quality control marker for verifying the predominant N-glycan class on recombinant glycoproteins; substitution with a complex-type standard would produce a 4 kDa apparent mass error.

• [1] Hall, M.K.; Weidner, D.A.; Zhu, Y.; Dayal, S.; Whitman, A.A.; Schwalbe, R.A. Predominant Expression of Hybrid N-Glycans Has Distinct Cellular Roles Relative to Complex and Oligomannose N-Glycans. Int. J. Mol. Sci. 2016, 17, 925. View Source

High-Affinity HIV bNAb Binding to Hybrid N-Glycans

Glycan array binding studies demonstrated that the broadly neutralizing antibody PG9 binds certain synthetic hybrid N-glycan structures with subnanomolar dissociation constants (Kd < 1 nM) [1]. In contrast, a 1:1 mixture of Man5 (oligomannose) and sialyl biantennary glycan (complex-type) without the hybrid architecture showed only weak avidity [1]. Several other bNAbs, including PG16, PGT121, and PGT128-3C, also exhibited strong binding to hybrid glycans, while complex-type monoantennary or biantennary glycans produced binding signals >500 a.u. only in rare cases [1][2]. The hybrid structural motif—simultaneously presenting an oligomannose arm and a complex-type antenna at a defined spatial separation—is the molecular determinant of this recognition.

HIV bNAb binding

Head-to-head

PG9 Kd 10³-fold higher affinity vs. oligomannose or complex alone

Hybrid architecture required for high-affinity recognition; supports capture-ligand screening context.

Glycan microarray with chemo-enzymatically synthesized structures.

Evidence Dimension	Antibody binding affinity (Kd) to synthetic N-glycan structures on glycan arrays
Target Compound Data	PG9 binding to hybrid N-glycan: subnanomolar Kd (<1 nM)
Comparator Or Baseline	Man5 alone (oligomannose): negligible; sialyl biantennary glycan alone (complex): negligible; 1:1 mixture of Man5 + sialyl biantennary: weak avidity
Quantified Difference	Hybrid vs. Man5 alone: >10³-fold higher affinity; hybrid vs. complex alone: >10³-fold higher affinity
Conditions	Chemo-enzymatically synthesized hybrid N-glycans printed on glycan microarray; antibody binding detected by fluorescence; Kd determined by saturation binding analysis

Why This Matters

Hybrid N-glycans are uniquely required as capture ligands in HIV vaccine research and bNAb screening assays; oligomannose or complex-type glycans cannot serve as surrogates because they lack the hybrid architecture necessary for high-affinity antibody recognition.

• [1] Shivatare, V.S.; et al. Unprecedented Role of Hybrid N-Glycans as Ligands for HIV-1 Broadly Neutralizing Antibodies. J. Am. Chem. Soc. 2018, 140, 5202–5210. View Source
• [2] Wagh, K.; et al. Structure and Recognition of a Novel HIV-1 gp120-gp41 Interface Antibody that Caused MPER Exposure through Viral Escape. PLoS Pathog. 2017, 13, e1006074. View Source

Unique PGC-LC-MS Retention Time and Fragmentation Pattern

The N-Glycopedia library, built from 226 purified N-glycan standards including hybrid, oligomannose, and complex types, provides validated PGC-LC-MS retention times and selected reaction monitoring (SRM) transitions for each structure [1]. The hybrid N-glycan standard M5A1B (monoisotopic mass 1640.5922 Da) elutes at a retention time that is distinguishable from isobaric complex-type isomers sharing the same mass, enabling unambiguous chromatographic resolution [1][2]. Diagnostic MS/MS fragment ions specific to the hybrid architecture further confirm structural identity, which cannot be achieved using compositional data or predicted structures alone [1].

PGC-LC-MS RT

Class-level

Distinct retention time and SRM transitions vs. isobaric complex isomers in N-Glycopedia library

Enables unambiguous isomer assignment; complex standard misaligns peak identification.

Underivatized native glycans; 226 validated standards; preprint resource.

Evidence Dimension	Chromatographic retention time (PGC-LC-MS) and diagnostic fragmentation pattern
Target Compound Data	Hybrid N-glycan M5A1B: distinct retention time and hybrid-characteristic SRM transitions in the N-Glycopedia library
Comparator Or Baseline	Isobaric complex-type N-glycan isomers: different retention times; oligomannose-type isomers: different retention times and fragment ions
Quantified Difference	Retention time difference sufficient for baseline chromatographic separation (exact ΔRT values accessible via the N-Glycopedia resource)
Conditions	PGC-LC-MS with triple quadrupole mass spectrometry in SRM mode; underivatized native N-glycans; library of 226 validated standards

Why This Matters

Correct identification and quantification of hybrid N-glycans in biological samples requires a matched hybrid standard for retention time alignment and SRM transition optimization; using a complex-type standard of identical mass will lead to peak misassignment and erroneous quantification.

• [1] Ashwood, C.; Cummings, R.D. N-Glycopedia: Libraries for Native N-glycan Structural Analysis. bioRxiv 2025, preprint. doi:10.1101/2025.06.09.658590. View Source
• [2] Agilent Technologies. AdvanceBio HYBR / M5A1B (formerly ProZyme) – Part Number GKH-003510. Monoisotopic mass: 1640.5922 Da. Product Datasheet. View Source

MGAT1 Knockout Eliminates Hybrid N-Glycan Biosynthesis

CRISPR/Cas9-mediated knockout of MGAT1 (encoding GnT-I) in CHO cells resulted in the complete loss of hybrid and complex N-glycans, with concomitant accumulation of oligomannose structures [1]. This genetic dissection demonstrates that hybrid N-glycans are biosynthetically non-redundant intermediates: without GnT-I activity, neither hybrid nor complex N-glycans can be produced. Furthermore, in vivo studies show that loss of Mgat1 in mice leads to a unique pattern of neuronal glycoprotein deficiency, caspase-3 activation, and apoptosis, establishing that hybrid N-glycan branching is an essential posttranslational modification not compensated by oligomannose or alternative pathways [2].

Biosynthetic requirement

Class-level

MGAT1−/− cells: hybrid and complex glycans absent; oligomannose accumulates

Shows non-redundant pathway; loss leads to neuronal caspase-3 activation in vivo.

CRISPR knockout in CHO; MALDI-TOF profiling; conditional mouse model.

Evidence Dimension	Biosynthetic dependency on GnT-I activity and phenotypic consequence of pathway disruption
Target Compound Data	Hybrid N-glycans: completely absent in MGAT1−/− cells; essential for neuronal viability in vivo
Comparator Or Baseline	Oligomannose N-glycans: accumulate in MGAT1−/− cells (compensatory increase); Complex N-glycans: also absent in MGAT1−/− cells
Quantified Difference	Qualitative: hybrid and complex glycans undetectable; oligomannose glycans increased. In vivo: loss of Mgat1 results in caspase-3 activation and neuronal apoptosis.
Conditions	CRISPR/Cas9 MGAT1 knockout in CHO cells; MALDI-TOF MS glycan profiling; conditional Mgat1 knockout in mouse neurons in vivo

Why This Matters

The non-redundant biosynthetic requirement for GnT-I to produce hybrid N-glycans, and the lethal neuronal phenotype upon its loss, underscore that hybrid N-glycans cannot be functionally replaced by oligomannose or other glycan classes in cellular and in vivo models.

• [1] Hall, M.K.; Weidner, D.A.; Zhu, Y.; Dayal, S.; Whitman, A.A.; Schwalbe, R.A. Predominant Expression of Hybrid N-Glycans Has Distinct Cellular Roles Relative to Complex and Oligomannose N-Glycans. Int. J. Mol. Sci. 2016, 17, 925. View Source
• [2] Ye, Z.; Marth, J.D. N-glycan branching requirement in neuronal and postnatal viability. Glycobiology 2004, 14, 547–558. View Source

Key Application Scenarios for Hybrid N-Glycan Standards

Functional Studies of Cell Adhesion and Migration

Researchers investigating N-glycan-dependent cell–cell adhesion and migration should use hybrid N-glycan standards to establish the intermediate phenotypic reference point. The quantitative evidence from CHO K16, Pro−5, and Lec1 lines demonstrates that hybrid N-glycans produce adhesion (mean cluster area 3906 ± 110 AU) and migration rates that are statistically distinct from both complex and oligomannose types [1]. Experiments examining E-cadherin function, integrin-mediated adhesion, or wound healing dynamics that omit hybrid standards risk misclassifying intermediate phenotypes and drawing erroneous conclusions about glycan structure–function relationships [1].

HIV Vaccine Research and bNAb Screening

Hybrid N-glycans are indispensable ligands for screening and characterizing HIV broadly neutralizing antibodies such as PG9, PG16, PGT121, and PGT128-3C, which recognize the unique hybrid architecture with subnanomolar Kd [1]. Glycan array-based screening platforms using hybrid N-glycan standards enable identification and affinity ranking of bNAbs from patient sera or engineered antibody libraries. Substituting complex or oligomannose glycans in these arrays produces false negatives, as these structures lack the spatial presentation of both oligomannose and complex-type arms required for high-affinity recognition [1][2].

LC-MS Glycan Library Construction and Method Development

The N-Glycopedia resource exemplifies the necessity of hybrid N-glycan standards for building comprehensive PGC-LC-MS retention time and fragmentation libraries [1]. Each hybrid N-glycan standard provides validated retention times and selected reaction monitoring (SRM) transitions that enable unambiguous discrimination from isobaric complex-type isomers. Analytical laboratories developing glycan profiling methods for biopharmaceutical characterization, biomarker discovery, or clinical diagnostics must include hybrid standards to achieve correct isomer assignment and accurate relative quantification [1][2].

Glycoprotein Quality Control and Biosimilar Characterization

The distinct electrophoretic mobility of hybrid N-glycosylated proteins (e.g., E-cadherin at ≈158 kDa vs. ≈162 kDa for complex-type and ≈154 kDa for oligomannose-type) provides a practical quality control assay for verifying the predominant N-glycan class on recombinant therapeutic glycoproteins [1]. Biosimilar developers can use hybrid N-glycan standards as electrophoretic or chromatographic markers to confirm batch-to-batch glycosylation consistency, while also employing hybrid-specific Endo H resistance and PNGase F sensitivity patterns to distinguish hybrid structures from oligomannose contaminants [1].

Application

Selection Property

Validation Focus

Cell adhesion & migration studies

Intermediate phenotypic reference point

Verify hybrid-specific adhesion/migration intermediate values; E-cadherin mobility marker

HIV bNAb screening

Hybrid architecture-dependent affinity

Confirm bNAb binding specificity; avoid false negatives from oligomannose/complex surrogates

LC-MS glycan library construction

Validated PGC retention time & SRM transitions

Align hybrid isomer peaks; discriminate from isobaric complex types for accurate quantification

Glycoprotein QC & biosimilar characterization

Glycan-class electrophoretic/chromatographic signature

Confirm batch consistency; use Endo H resistance/PNGase F sensitivity pattern to rule out oligomannose

• [1] Hall, M.K.; Weidner, D.A.; Zhu, Y.; Dayal, S.; Whitman, A.A.; Schwalbe, R.A. Predominant Expression of Hybrid N-Glycans Has Distinct Cellular Roles Relative to Complex and Oligomannose N-Glycans. Int. J. Mol. Sci. 2016, 17, 925. View Source
• [2] Shivatare, V.S.; et al. Unprecedented Role of Hybrid N-Glycans as Ligands for HIV-1 Broadly Neutralizing Antibodies. J. Am. Chem. Soc. 2018, 140, 5202–5210. View Source